3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol

• IUPAC Name: 3-chloro-5-(3-chloro-4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O2/c1-17-13-3-2-8(6-12(13)15)9-4-10(14)7-11(16)5-9/h2-7,16H,1H3
• InChI Key: DGWJACSICWLDEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)O)Cl
• Molecular Formula: C13H10Cl2O2
• DSSTOX Substance ID: DTXSID10686076
• Molecular Weight: 269.12 g/mol
• CAS No.: 1261921-27-0

Description

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol is an organic compound that belongs to the class of chlorophenols. This compound is characterized by the presence of two chlorine atoms and a methoxy group attached to a phenol ring. Chlorophenols are known for their antimicrobial properties and are often used in various industrial and pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol can be achieved through several synthetic routes. One common method involves the chlorination of 3-chloro-4-methoxyphenol using a chlorinating agent such as thionyl chloride or phosphorus pentachloride. The reaction is typically carried out in an inert solvent like dichloromethane under reflux conditions.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol may involve a continuous flow process where the reactants are fed into a reactor and the product is continuously removed. This method ensures a high yield and purity of the compound. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into less chlorinated phenols.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like hydroxide ions or amines can be used under basic conditions to substitute the chlorine atoms.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Less chlorinated phenols.

Substitution: Phenolic compounds with different functional groups replacing the chlorine atoms.

Scientific Research Applications

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its antimicrobial properties and potential use in disinfectants.

Medicine: Investigated for its potential therapeutic effects, particularly in antimicrobial treatments.

Industry: Utilized in the production of pesticides, herbicides, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol involves its interaction with microbial cell membranes. The compound disrupts the integrity of the cell membrane, leading to cell lysis and death. The presence of chlorine atoms enhances its antimicrobial activity by increasing its lipophilicity, allowing it to penetrate cell membranes more effectively.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-3-methylphenol: Another chlorophenol with similar antimicrobial properties.

3-Chloro-4-methoxyphenol: A precursor in the synthesis of 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol.

2,4-Dichlorophenol: A widely used chlorophenol with strong antimicrobial activity.

Uniqueness

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol is unique due to the presence of both chlorine and methoxy groups, which enhance its antimicrobial properties and make it a valuable compound in various applications. Its specific structure allows for targeted interactions with microbial cell membranes, making it more effective than some other chlorophenols.